Cas no 1803978-10-0 (6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1803978-10-0
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4930934
• Update Time: 2025-06-13

6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-7-4(2-12)1-6(14)15-5(7)3-13/h1H,3,13H2,(H2,14,15)
• InChI Key： XEGJJXREWUZMFC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=C(N)N=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 0.3
• Topological Polar Surface Area: 98

Additional information on 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine

Introduction to 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803978-10-0)

6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine, with the CAS number 1803978-10-0, is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, an aminomethyl group, a cyano group, and a trifluoromethoxy substituent. These functional groups endow the molecule with a range of chemical and biological properties that make it a promising candidate for various applications.

The 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine molecule is of particular interest due to its potential in the development of new therapeutic agents. Recent studies have highlighted its ability to interact with specific biological targets, making it a valuable tool in drug discovery and development. The presence of the cyano group and the trifluoromethoxy substituent imparts unique electronic and steric properties, which can influence its binding affinity and selectivity towards target proteins.

In the context of medicinal chemistry, the 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine scaffold has been explored for its potential as a lead compound in the design of new drugs. Researchers have utilized this molecule as a starting point to synthesize derivatives with enhanced pharmacological properties. For instance, modifications to the amino and aminomethyl groups have been shown to improve solubility and metabolic stability, crucial factors in drug development.

One of the key areas where 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine has shown promise is in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure allows for the optimization of these effects, making it a valuable candidate for further investigation.

Beyond neurological applications, 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine has also been studied for its potential anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine involves several well-established chemical reactions, including nucleophilic substitution, cyclization, and functional group transformations. These synthetic routes are highly efficient and scalable, making it feasible for large-scale production in both research and industrial settings. The robustness of these synthetic methods ensures that high-purity compounds can be consistently produced, which is essential for rigorous scientific investigation.

In addition to its therapeutic potential, 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine has also found applications in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways. By labeling this compound with fluorescent or radioactive tags, researchers can track its cellular localization and interactions with target proteins in real-time. This capability is invaluable for understanding complex biological processes at the molecular level.

The safety profile of 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for any potential drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 6-Amino-2-(aminomethyl)-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803978-10-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of complex biological systems.